BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to Lissamine Green for
Laboratory Use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lissamine Green

Cat. No.: B076095

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lissamine Green (LG), also known as Acid Green 50 or Lissamine Green B, is a synthetic,
water-soluble organic dye.[1][2] Historically utilized as a food additive and in cosmetics, it has
become an invaluable tool in biological research and clinical diagnostics, particularly in
ophthalmology.[3] This technical guide provides a comprehensive overview of the core
properties of Lissamine Green for laboratory applications, including its chemical and physical
characteristics, mechanism of action, and detailed experimental protocols. Its primary utility lies
in its ability to selectively stain cells with compromised membrane integrity, making it an
excellent marker for cell viability and tissue damage.[4][5] Unlike some other vital stains,
Lissamine Green exhibits low toxicity to healthy cells, offering a distinct advantage in
experimental systems where cell viability is critical.[5]

Core Properties and Specifications

Lissamine Green is a dark brown or black powder that dissolves in water to form a green
solution.[6] Its key properties are summarized in the tables below for easy reference.

Chemical and Physical Properties
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Property Value References

Acid Green 50, C.I. 44090,

Synonyms Food Green S, Lissamine [61[7]
Green B

CAS Number 3087-16-9 [6]

Molecular Formula C27H25N2Na0O7S:2 [8]

Molecular Weight 576.6 g/mol [8]

Appearance Dark brown or black powder [6]

Solubility Water soluble [1]

Spectral Properties

Property Value References

Maximum Absorption (Amax) 633 nm (in water) [6]

o - 260,000 at 630-636 nm (in
Molar Extinction Coefficient (g) [6]
water at 0.005 g/L)

=>50,000 at 236-242 nm (in

[6]
water at 0.005 g/L)

210,000 at 300-306 nm (in

[6]
water at 0.005 g/L)

Mechanism of Staining

Lissamine Green functions as a vital stain by selectively penetrating cells with compromised
plasma membranes. Healthy, viable cells with intact membranes exclude the dye.[2] However,
in dead or degenerating cells, the compromised membrane allows Lissamine Green to enter
the cytoplasm and stain the intracellular components, rendering the cell visibly green.[1] This
selective staining is the basis for its use in assessing cell viability and identifying areas of tissue
damage.[9] The dye is particularly useful for staining the bulbar conjunctiva to assess ocular
surface diseases.[1]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB3410671_EN.htm
https://www.caymanchem.com/product/44535/acid-green-50
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410671_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Green-50
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Green-50
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410671_EN.htm
https://www.reviewofoptometry.com/article/vital-dyes-for-dry-eyes
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410671_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410671_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410671_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410671_EN.htm
https://www.benchchem.com/product/b076095?utm_src=pdf-body
https://www.reviewofcontactlenses.com/article/vital-stains-what-you-really-need-to-know
https://www.benchchem.com/product/b076095?utm_src=pdf-body
https://www.reviewofoptometry.com/article/vital-dyes-for-dry-eyes
https://www.dovepress.com/advantages-of-lissamine-green-vital-staining-as-an-endpoint-in-dry-eye-peer-reviewed-fulltext-article-OPTH
https://www.reviewofoptometry.com/article/vital-dyes-for-dry-eyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Healthy Cell Damaged/Dead Cell

Lissamine Green Lissamine Green

Intact Cell Membrane Compromised Cell Membrane

Cell Stained Green

Click to download full resolution via product page
Staining Mechanism of Lissamine Green

Experimental Protocols
Preparation of 1% (w/v) Lissamine Green Staining
Solution

A 1% Lissamine Green solution is commonly used for vital staining procedures.[2] This
protocol details two methods for preparing a 1% solution: from powder and from commercially

available strips.

4.1.1 From Lissamine Green Powder

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b076095?utm_src=pdf-body-img
https://www.benchchem.com/product/b076095?utm_src=pdf-body
https://www.benchchem.com/product/b076095?utm_src=pdf-body
https://www.benchchem.com/product/b076095?utm_src=pdf-body
https://www.reviewofcontactlenses.com/article/vital-stains-what-you-really-need-to-know
https://www.benchchem.com/product/b076095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Weigh 10 mg of
Lissamine Green powder

:

Dissolve in 1 mL of
sterile PBS or saline

:

Vortex or mix thoroughly
until fully dissolved

:

Sterile filter through
a 0.22 um syringe filter

:

Store at 2-8°C,
protected from light
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Preparation of 1% Lissamine Green from Powder

Methodology:

* Weighing: Accurately weigh 10 mg of Lissamine Green powder.

¢ Dissolving: Add the powder to 1 mL of sterile phosphate-buffered saline (PBS) or sterile
saline.
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e Mixing: Vortex the solution or mix thoroughly to ensure the dye is completely dissolved.

» Sterilization: For applications requiring sterility, filter the solution through a 0.22 pm syringe
filter into a sterile container.[10]

o Storage: Store the prepared solution at 2-8°C, protected from light. A reasonable beyond-use
date is 30 days when stored properly.[10]

4.1.2 From Lissamine Green Strips

For convenience, a 1% solution can be prepared from commercially available Lissamine
Green strips.

Methodology:
o Materials: You will need two Lissamine Green strips and a microcentrifuge tube.
e Preparation: Place two Lissamine Green strips into a sterile 1.5 mL microcentrifuge tube.

 Dilution: Add 200 pL (approximately 4 drops) of sterile saline or preservative-free artificial
tears to the tube.[2]

¢ Incubation: Close the tube and incubate for 5 minutes to allow the dye to dissolve into the
solution.[2]

o Application: Use the resulting ~1% Lissamine Green solution for your experimental needs.
This method is cost-effective and convenient for clinical and laboratory settings.[2]

In Vitro Cell Viability Assay using Lissamine Green

This protocol provides a general framework for a qualitative and semi-quantitative assessment
of cell viability in cultured cells using Lissamine Green staining.
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Workflow for In Vitro Cell Viability Assay
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Methodology:

Cell Seeding: Seed cells in a suitable multi-well plate (e.g., 96-well plate) at a desired density

and allow them to adhere and grow overnight.

Experimental Treatment: Treat the cells with the test compound(s) at various concentrations
for the desired exposure time. Include appropriate positive (e.g., a known cytotoxic agent)
and negative (vehicle) controls.

Washing: Gently aspirate the culture medium and wash the cells once with sterile PBS to
remove any residual medium or treatment compounds.

Staining: Add a sufficient volume of 0.1% to 1% Lissamine Green solution to each well to
cover the cell monolayer. Incubate for 5-10 minutes at room temperature.[5] The optimal
concentration and incubation time may need to be determined empirically for different cell
types.

Final Wash: Aspirate the Lissamine Green solution and gently wash the cells two to three
times with PBS to remove excess dye and reduce background staining.

Imaging and Quantification:

o Qualitative Assessment: Immediately visualize the cells under a brightfield microscope.
Dead or membrane-compromised cells will appear green, while live cells will remain
unstained.

o Semi-Quantitative Assessment: Capture images from multiple random fields per well. The
percentage of stained (non-viable) cells can be determined by manual counting or by
using image analysis software. Cell viability can be expressed as the percentage of
unstained cells relative to the total number of cells.

Applications in Research

e Ocular Surface Disease Research: Lissamine Green is a primary diagnostic tool for
assessing the severity of dry eye disease by staining damaged conjunctival and corneal
cells.[9][11]
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o Contact Lens Research: It is used to evaluate the biocompatibility of contact lens materials
and the mechanical effects of lenses on the ocular surface.[12]

o Cytotoxicity Studies: Due to its low toxicity to viable cells, it serves as a useful counterstain in
cytotoxicity assays to differentiate between live and dead cell populations.[5]

o Cellular and Tissue Integrity: It can be employed to assess damage to epithelial layers in
various in vitro and ex vivo models.

Safety and Handling

Lissamine Green is considered to have a good safety profile with low toxicity.[13] However, as
with any chemical, appropriate laboratory safety precautions should be taken.

o Wear personal protective equipment (gloves, lab coat, and eye protection).
» Avoid inhalation of the powder.

o Store in a cool, dry, and well-ventilated area away from strong oxidizing agents.[6]

Conclusion

Lissamine Green is a versatile and reliable vital stain for a range of laboratory applications. Its
selective staining of non-viable cells, coupled with its low toxicity and ease of use, makes it a
superior choice for assessing cell and tissue integrity, particularly in sensitive systems like
ocular surface research. The protocols and data presented in this guide provide a solid
foundation for the successful integration of Lissamine Green into various research and
development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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